Cas no 1520972-89-7 (4-amino-4-(1-methyl-1H-imidazol-4-yl)butanoic acid)

• Product Name: 4-amino-4-(1-methyl-1H-imidazol-4-yl)butanoic acid
• CAS No: 1520972-89-7
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5820438
• PubChem ID: 82601670
• Update Time: 2025-05-24

4-amino-4-(1-methyl-1H-imidazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(1-methyl-1H-imidazol-4-yl)butanoic acid
• EN300-1787147
• 1520972-89-7

• Inchi： 1S/C8H13N3O2/c1-11-4-7(10-5-11)6(9)2-3-8(12)13/h4-6H,2-3,9H2,1H3,(H,12,13)
• InChI Key： XPCJKYZSSRSKJR-UHFFFAOYSA-N
• SMILES： OC(CCC(C1=CN(C)C=N1)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-4-(1-methyl-1H-imidazol-4-yl)butanoic acid

Comprehensive Overview of 4-amino-4-(1-methyl-1H-imidazol-4-yl)butanoic acid (CAS No. 1520972-89-7)

4-amino-4-(1-methyl-1H-imidazol-4-yl)butanoic acid, with the CAS number 1520972-89-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an imidazole ring and a butanoic acid backbone, making it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in targeting neurotransmitter pathways and enzyme inhibition, aligning with current trends in precision medicine.

The growing demand for small-molecule therapeutics has propelled interest in compounds like 4-amino-4-(1-methyl-1H-imidazol-4-yl)butanoic acid. Its structural similarity to endogenous metabolites allows it to interact with biological systems in ways that synthetic chemists and pharmacologists find highly advantageous. Recent studies have explored its role in modulating GABAergic signaling, a hot topic in neuroscience due to its implications for anxiety, epilepsy, and sleep disorders. This connection to neurological health makes it a frequent subject in academic and industrial research.

From a synthetic chemistry perspective, the compound’s imidazole moiety is a key functional group often found in bioactive molecules. This heterocyclic structure is known for its ability to participate in hydrogen bonding and metal coordination, which are critical for drug-receptor interactions. The presence of the amino and carboxyl groups further enhances its versatility, enabling derivatization for optimized pharmacokinetic properties. Such features are highly sought after in the development of next-generation pharmaceuticals.

In the context of drug discovery, CAS 1520972-89-7 is often discussed alongside high-throughput screening and fragment-based drug design. These methodologies are central to modern medicinal chemistry, where identifying novel scaffolds is a priority. The compound’s balanced lipophilicity and water solubility make it an attractive candidate for lead optimization, addressing common challenges in oral bioavailability—a recurring theme in pharmaceutical forums and publications.

Another area of interest is the compound’s potential role in metabolic engineering. With the rise of synthetic biology, researchers are exploring how such molecules can be biosynthesized using engineered microbial strains. This approach aligns with the global push toward sustainable chemistry, reducing reliance on traditional synthetic routes that may involve hazardous reagents or excessive waste. The environmental angle resonates strongly with today’s green chemistry initiatives.

For those searching "CAS 1520972-89-7 supplier" or "4-amino-4-(1-methyl-1H-imidazol-4-yl)butanoic acid synthesis", it’s worth noting that the compound is typically available through specialized chemical vendors catering to research institutions. Its purity and stability are critical for experimental reproducibility, a concern frequently raised in online discussions about research-grade chemicals. Proper storage conditions—often under inert atmospheres or at controlled temperatures—are emphasized to maintain integrity.

Looking ahead, the scientific community anticipates expanded applications for this compound, particularly in personalized medicine and biomarker development. Its structural motifs are compatible with proteomics and metabolomics workflows, which are increasingly integral to understanding disease mechanisms. As AI-driven drug discovery gains traction, datasets including 1520972-89-7 may contribute to predictive modeling efforts, another trending topic in cheminformatics circles.

In summary, 4-amino-4-(1-methyl-1H-imidazol-4-yl)butanoic acid represents a compelling case study at the intersection of chemistry and biology. Its multifaceted relevance—from neurological research to sustainable synthesis—ensures its place in ongoing scientific discourse. For researchers and industry professionals alike, staying informed about its properties and applications is essential in an era of rapid therapeutic innovation.